Cas no 25731-06-0 (Nitromethanol)

• Product name: Nitromethanol
• CAS No: 25731-06-0
• MF: CH₃NO₃
• MW: 77.0394203662872
• CID: 2838092
• PubChem ID: 20221655

Nitromethanol Chemical and Physical Properties

Names and Identifiers

• DTXCID60554519
• DTXSID50603762
• 25731-06-0
• nitrocarbinol
• Nitromethanol

• Inchi： InChI=1S/CH3NO3/c3-1-2(4)5/h3H,1H2
• InChI Key： GBAPRSGLWUEXIR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 77.011292958Da
• Monoisotopic Mass: 77.011292958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.1Ų